Cas no 25558-88-7 (2-Chlorodibenzob,foxepine)

• Product Name: 2-Chlorodibenzob,foxepine
• CAS No: 25558-88-7
• MF: C₁₄H₉ClO
• MW: 228.673662900925
• MDL: MFCD22124643
• CID: 1030216
• PubChem ID: 71307520
• Update Time: 2025-11-03

2-Chlorodibenzob,foxepine Chemical and Physical Properties

Names and Identifiers

• 2-Chlorodibenzo[b,f]oxepine
• 3-chlorobenzo[b][1]benzoxepine
• AX8255740
• ST24040485
• X6153
• AKOS016846114
• DB-240104
• A877552
• CS-13867
• 25558-88-7
• DTXSID60745405
• CS-M1322
• 2-Chlorodibenzob,foxepine

• MDL： MFCD22124643
• Inchi： 1S/C14H9ClO/c15-12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)16-14/h1-9H
• InChI Key： HHDMRCZFEDNRSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=CC1C=CC=CC=1O2

Computed Properties

• Exact Mass: 228.0341926g/mol
• Monoisotopic Mass: 228.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.6

Experimental Properties

• Density: 1.269
• Boiling Point: 350 ºC
• Flash Point: 165 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines

Additional information on 2-Chlorodibenzob,foxepine

Professional Introduction to Compound with CAS No. 25558-88-7 and Product Name: 2-Chlorodibenzob,foxepine

The compound with the CAS number 25558-88-7 and the product name 2-Chlorodibenzob,foxepine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, belonging to the dibenzob,foxepine class, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a chlorine substituent in its molecular structure enhances its reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

Recent advancements in the study of 2-Chlorodibenzob,foxepine have highlighted its role as a promising intermediate in the synthesis of various pharmacologically active molecules. Researchers have been particularly intrigued by its ability to serve as a precursor for compounds with potential therapeutic benefits. The chlorine atom in its structure allows for selective functionalization, enabling chemists to tailor its properties for specific applications. This flexibility has made it a focal point in the development of novel drug candidates.

In the realm of medicinal chemistry, 2-Chlorodibenzob,foxepine has been explored for its potential to interact with biological targets, particularly those involved in neurological and cardiovascular functions. Studies have demonstrated that derivatives of this compound exhibit interesting pharmacological profiles, including anxiolytic and anti-inflammatory effects. The structural motif shared by 2-Chlorodibenzob,foxepine and related compounds suggests a common mechanism of action, which could be exploited for therapeutic purposes.

The synthesis of 2-Chlorodibenzob,foxepine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorine substituent at the appropriate position is crucial for achieving the desired pharmacological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials. These developments have positioned 2-Chlorodibenzob,foxepine as a key compound in drug discovery pipelines.

One of the most compelling aspects of 2-Chlorodibenzob,foxepine is its potential as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can create novel compounds with enhanced binding affinity and improved pharmacokinetic properties. This approach has been successful in generating derivatives with improved efficacy and reduced side effects. The versatility of 2-Chlorodibenzob,foxepine as a synthetic intermediate underscores its importance in modern pharmaceutical research.

The investigation into the biological activity of 2-Chlorodibenzob,foxepine has revealed several intriguing findings. Preclinical studies have shown that certain derivatives exhibit potent effects on neurotransmitter systems, suggesting potential applications in treating neurological disorders such as depression and anxiety. Additionally, its interaction with inflammatory pathways has opened up possibilities for developing anti-inflammatory agents. These findings highlight the compound's broad therapeutic potential and justify further exploration.

As research continues to evolve, the role of 2-Chlorodibenzob,foxepine is expected to expand beyond its current applications. New synthetic strategies may unlock additional functionalities, while computational modeling techniques can aid in predicting its behavior in complex biological systems. The integration of these approaches will drive innovation and lead to the discovery of new drugs based on this promising scaffold.

The future prospects for 2-Chlorodibenzob,foxepine are bright, with ongoing studies aiming to optimize its synthesis and explore new therapeutic avenues. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications. By leveraging the unique properties of this compound, scientists can contribute to addressing unmet medical needs and improving patient outcomes.